Cas no 2227980-13-2 (rac-(3R,4S)-4-(2-methylbutyl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(2-methylbutyl)pyrrolidin-3-ol
• CAS No: 2227980-13-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6350885
• PubChem ID: 165607782
• Update Time: 2025-05-26

rac-(3R,4S)-4-(2-methylbutyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2-methylbutyl)pyrrolidin-3-ol
• EN300-1634717
• 2227980-13-2

• Inchi： 1S/C9H19NO/c1-3-7(2)4-8-5-10-6-9(8)11/h7-11H,3-6H2,1-2H3/t7?,8-,9-/m1/s1
• InChI Key： LLGAJRPBXQHOGR-CFCGPWAMSA-N
• SMILES： O[C@@H]1CNC[C@H]1CC(C)CC

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-(2-methylbutyl)pyrrolidin-3-ol

Rac-(3R,4S)-4-(2-Methylbutyl)pyrrolidin-3-ol: A Comprehensive Overview

Rac-(3R,4S)-4-(2-Methylbutyl)pyrrolidin-3-ol, also known by its CAS number 2227980-13-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidines, which are five-membered ring structures containing one nitrogen atom. The stereochemistry of this compound is defined by its (3R,4S) configuration, which plays a crucial role in its biological activity and chemical reactivity.

The structure of rac-(3R,4S)-4-(2-methylbutyl)pyrrolidin-3-ol consists of a pyrrolidine ring with a hydroxyl group at position 3 and a 2-methylbutyl substituent at position 4. The hydroxyl group introduces hydrophilic properties, while the 2-methylbutyl substituent adds hydrophobicity to the molecule. This balance between hydrophilic and hydrophobic groups makes the compound versatile for various applications in drug design and material science.

Recent studies have highlighted the potential of rac-(3R,4S)-4-(2-methylbutyl)pyrrolidin-3-ol as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The compound's ability to form hydrogen bonds due to the hydroxyl group makes it an attractive candidate for interactions with biological targets such as enzymes and receptors.

In terms of synthesis, rac-(3R,4S)-4-(2-methylbutyl)pyrrolidin-3-ol can be prepared through various routes, including ring-opening reactions of epoxides or through the catalytic asymmetric synthesis. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product. The use of chiral catalysts has been particularly effective in producing enantiomerically enriched samples, which are essential for pharmacological studies.

The application of rac-(3R,4S)-4-(2-methylbutyl)pyrrolidin-3-ol extends beyond pharmaceuticals. It has been utilized in the development of advanced materials, such as self-healing polymers and stimuli-responsive systems. Its unique combination of mechanical properties and responsiveness to external stimuli makes it a valuable component in these cutting-edge materials.

From an environmental perspective, researchers have investigated the biodegradability and toxicity profiles of rac-(3R,4S)-4-(2-methylbutyl)pyrrolidin-3-ol. Initial findings suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to fully understand its environmental impact and ensure sustainable practices in its production and use.

In conclusion, rac-(3R,4S)-4-(2-methylbutyl)pyrrolidin-3-ol, CAS number 2227980-13-2, represents a multifaceted compound with promising applications across various scientific domains. Its unique chemical properties and stereochemical features make it an invaluable tool for researchers aiming to develop innovative solutions in medicine and materials science.